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Compound of Interest

Compound Name: Siderochelin C

Cat. No.: B1197691 Get Quote

For researchers, scientists, and drug development professionals handling Siderochelin C,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information,

including a step-by-step operational plan for the safe disposal of Siderochelin C, in line with

established laboratory safety protocols.

Chemical and Physical Properties
A summary of the available quantitative data for Siderochelin C is presented below. It is

important to note that comprehensive toxicological and environmental fate data for this

compound are limited, which underscores the need for cautious handling and disposal.
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Property Value Source

CAS Number 93973-61-6 [1][2]

Molecular Formula C12H15N3O3 [3]

Molecular Weight 249.27 g/mol [3]

IUPAC Name

(2S,4R)-4-ethyl-4-hydroxy-5-

(3-hydroxypyridin-2-yl)-2,3-

dihydropyrrole-2-carboxamide

[3]

Boiling Point (Predicted) 590.5 ± 50.0 °C [4]

Toxicity to fish No data available

Toxicity to daphnia and other

aquatic invertebrates
No data available

Toxicity to algae No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Mobility in soil No data available

Disposal Procedures
The following step-by-step guide outlines the recommended procedure for the proper disposal

of Siderochelin C. This protocol is based on general principles of laboratory chemical waste

management and specific recommendations from available safety data sheets.

Step 1: Waste Identification and Segregation
Identify Waste: All materials contaminated with Siderochelin C, including unused product,

solutions, and contaminated labware (e.g., pipette tips, gloves, vials), must be treated as

chemical waste.

Segregate Waste: Do not mix Siderochelin C waste with other waste streams unless

compatibility has been confirmed. Keep solid and liquid waste in separate, clearly labeled

containers.
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Step 2: Containerization and Labeling
Select Appropriate Containers: Use chemically resistant, leak-proof containers for waste

collection. Ensure the container material is compatible with Siderochelin C and any solvents

used.

Label Containers Clearly: Affix a hazardous waste label to each container. The label must

include:

The words "Hazardous Waste"

The full chemical name: "Siderochelin C"

The CAS number: "93973-61-6"

The primary hazards associated with the chemical (if known).

The accumulation start date (the date the first drop of waste is added to the container).

The name and contact information of the generating laboratory or researcher.

Step 3: Storage of Chemical Waste
Designated Storage Area: Store waste containers in a designated satellite accumulation area

(SAA) that is at or near the point of generation.

Secondary Containment: Place waste containers in a secondary containment bin or tray to

prevent the spread of material in case of a leak or spill.

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.

Step 4: Final Disposal
The recommended final disposal methods for Siderochelin C are as follows:

Licensed Chemical Destruction Plant: The primary recommended disposal method is to send

the waste to a licensed and certified chemical destruction facility. This ensures that the

compound is destroyed in a controlled and environmentally sound manner.
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Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing. This

process must be carried out in a permitted hazardous waste incinerator to ensure complete

combustion and to capture any potentially harmful byproducts.

Crucially, do not discharge Siderochelin C or its containers to sewer systems.

Step 5: Disposal of Contaminated Packaging
Triple Rinse: Empty containers that held Siderochelin C should be triple rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous chemical

waste.

Render Unusable: After triple rinsing, puncture the container to make it unusable for other

purposes.

Dispose of as Solid Waste: Once decontaminated, the container can typically be disposed of

in a sanitary landfill, in accordance with local regulations. Combustible packaging materials

may be incinerated in a controlled manner.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Siderochelin C.

Caption: Decision workflow for the proper disposal of Siderochelin C waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Siderochelin C, minimizing risks to personnel and the environment. Always consult

your institution's Environmental Health and Safety (EHS) department for specific guidance and

to ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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